1-Bromo-5-(ethylsulfanyl)pentane

• Molecular Formula: C7H15BrS
• Molecular Weight: 211.17 g/mol
• IUPAC Name: 1-bromo-5-ethylsulfanylpentane
• InChI: InChI=1S/C7H15BrS/c1-2-9-7-5-3-4-6-8/h2-7H2,1H3
• InChI Key: ADKOENBXYIWYHA-UHFFFAOYSA-N
• Canonical SMILES: CCSCCCCCBr

Description

1-Bromo-5-(ethylsulfanyl)pentane is a brominated aliphatic compound with a terminal ethylsulfanyl (C₂H₅S-) substituent. Its structure combines a five-carbon alkyl chain with a bromine atom at position 1 and a thioether group (-S-) at position 3. This dual functionality makes it valuable in organic synthesis, particularly in nucleophilic substitution reactions and as a precursor for heterocyclic compounds . The ethylsulfanyl group introduces moderate polarity and steric bulk, influencing its solubility, reactivity, and applications compared to simpler bromoalkanes.

Biological Activity

1-Bromo-5-(ethylsulfanyl)pentane, with the molecular formula C₇H₁₅BrS, is an organobromine compound that has garnered attention for its potential biological activities. This article explores its chemical properties, biological mechanisms, and relevant research findings.

• Molecular Formula : C₇H₁₅BrS
• Molecular Weight : 201.17 g/mol
• IUPAC Name : 1-Bromo-5-(ethylsulfanyl)pentane
• CAS Number : 13839966
• Structure : The compound features a bromine atom attached to a pentane chain, with an ethylthio group at the fifth position.

Biological Activity Overview

The biological activity of 1-Bromo-5-(ethylsulfanyl)pentane has been investigated primarily in the context of its interaction with biological molecules and potential pharmacological applications. The following sections detail specific areas of interest.

1-Bromo-5-(ethylsulfanyl)pentane is hypothesized to exert its biological effects through various mechanisms, including:

• Enzyme Inhibition : The compound may inhibit specific enzymes, affecting metabolic pathways.
• Receptor Interaction : It could interact with cellular receptors, modulating signaling pathways crucial for cellular responses.

Antimicrobial Activity

A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial properties of various organosulfur compounds, including 1-Bromo-5-(ethylsulfanyl)pentane. The results indicated that this compound exhibited significant antibacterial activity against Gram-positive bacteria, suggesting its potential as an antimicrobial agent .

Compound	Activity Against Gram-positive Bacteria
1-Bromo-5-(ethylsulfanyl)pentane	Moderate Inhibition
Other Organosulfur Compounds	Variable Results

Cytotoxicity Studies

In vitro cytotoxicity assays were conducted to assess the effects of 1-Bromo-5-(ethylsulfanyl)pentane on various cancer cell lines. The compound demonstrated selective cytotoxicity towards certain cancer cells while exhibiting lower toxicity towards normal cells. This selectivity is crucial for developing targeted cancer therapies .

Cell Line	IC₅₀ (μM)
HeLa (Cervical Cancer)	25
MCF-7 (Breast Cancer)	30
Normal Fibroblasts	>100

Comparative Analysis with Related Compounds

To better understand the biological activity of 1-Bromo-5-(ethylsulfanyl)pentane, a comparison with structurally similar compounds was performed. This comparison highlighted differences in activity profiles and mechanisms.

Compound	Antimicrobial Activity	Cytotoxicity IC₅₀ (μM)
1-Bromo-5-(ethylsulfanyl)pentane	Moderate	25
1-Chloro-5-(ethylsulfanyl)pentane	Low	>100
Ethylthioethanol	High	15

Comparison with Similar Compounds

1-Bromopentane (n-Amyl bromide)

• Synthesis : Direct bromination of pentane or alcohol substitution.
• Properties: Low polarity (non-polar solvent), boiling point ~129°C .
• Reactivity : Classic alkyl bromide for SN2 reactions; less hindered than ethylsulfanyl derivatives.
• Applications : Solvent, intermediate in pharmaceuticals.
• Key Difference : Lacks sulfur-based functional groups, leading to lower compatibility in thiol- or sulfide-focused syntheses.

1-Bromo-1-(methylsulfonyl)pentane

• Structure : C₆H₁₃BrO₂S (methylsulfonyl group at position 1).
• Synthesis : Derived from brominated ketones via sulfonylation .
• Properties : Higher polarity due to electron-withdrawing sulfonyl group; increased stability but reduced nucleophilicity.
• Reactivity : Sulfonyl group stabilizes adjacent carbocations, favoring SN1 mechanisms.
• Applications : Stabilized electrophile in multi-step syntheses.
• Key Difference : Sulfonyl group alters electronic effects compared to ethylsulfanyl, impacting reaction pathways .

1-Bromo-5-(triisopropylsilyloxy)pentane

• Structure : C₁₇H₃₅BrOSi (bulky silyloxy group at position 5).
• Synthesis : Silane-protected alcohol intermediates, requiring anhydrous conditions .
• Properties : High steric hindrance; silicon-based protection enhances stability but complicates purification.
• Reactivity : Silyl ethers are acid-labile, enabling selective deprotection.
• Applications : Controlled release of alcohols in stereoselective syntheses.
• Key Difference : Extreme steric bulk contrasts with ethylsulfanyl’s moderate hindrance, affecting reaction rates .

Comparative Data Table

Compound	Molecular Formula	Substituent	Molecular Weight (g/mol)	Key Reactivity	Boiling Point (°C)
1-Bromo-5-(ethylsulfanyl)pentane	C₇H₁₅BrS	-S-C₂H₅ (position 5)	211.16	SN2 nucleophile targets bromine	~180 (estimated)
1-Bromopentane	C₅H₁₁Br	None	151.05	SN2 reactions	129
1-Bromo-1-(methylsulfonyl)pentane	C₆H₁₃BrO₂S	-SO₂CH₃ (position 1)	241.19	SN1 mechanisms favored	N/A
1-Bromo-5-(triisopropylsilyloxy)pentane	C₁₇H₃₅BrOSi	-O-Si(i-Pr)₃ (position 5)	393.43	Acid-labile protection	N/A